Cas no 81008-09-5 (Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-)

• Product name: Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-
• CAS No: 81008-09-5
• MF: C₁₀H₈O₄Cl₂
• MW: 263.07412
• CID: 731064
• PubChem ID: 3067254

Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-
• 4-(3,4-dichlorophenyl)-2-hydroxy-4-oxobutanoic acid
• Benzenebutanoic acid, 3,4-dichloro-alpha-hydroxy-gamma-oxo-
• CHEMBL99339
• OFKDXERWJCPSAE-UHFFFAOYSA-N
• 2-hydroxy-4-(3,4-dichlorophenyl)-4-oxobutanoic acid
• BDBM50072242
• SCHEMBL4386002
• 81008-09-5
• 4-(3,4-Dichlorophenyl)-4-oxo-2-hydroxybutanoic acid
• 4-(3,4-dichlorophenyl)-4-oxo-2-hydroxybutyric acid
• 3,4-Dichloro-alpha-hydroxy-gamma-oxobenzenebutanoic acid
• 4-(3,4-Dichloro-phenyl)-2-hydroxy-4-oxo-butyric acid
• DTXSID501001698

• Inchi： InChI=1S/C10H8Cl2O4/c11-6-2-1-5(3-7(6)12)8(13)4-9(14)10(15)16/h1-3,9,14H,4H2,(H,15,16)
• InChI Key： OFKDXERWJCPSAE-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(=O)CC(C(=O)O)O)Cl)Cl

Computed Properties

• Exact Mass: 261.9799641g/mol
• Monoisotopic Mass: 261.9799641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų